3-Benzyl-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H10N4OS
• Molecular Weight: 282.32 g/mol
• IUPAC Name: 3-benzyl-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H10N4OS/c1-2-5-10(6-3-1)9-12-15-16-14-18(12)17-13(20-14)11-7-4-8-19-11/h1-8H,9H2
• InChI Key: CCKCODMYWHWMDN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=CC=CO4

Description

3-Benzyl-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has attracted significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of heterocyclic compounds, which are widely used in medicinal chemistry, material science, and other fields.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, several studies have suggested that this compound may act by inhibiting specific enzymes or signaling pathways involved in various biological processes. For example, a study published in the Journal of Enzyme Inhibition and Medicinal Chemistry reported that 3-Benzyl-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits potent inhibitory activity against human carbonic anhydrase II, which is involved in the regulation of acid-base balance and other physiological processes.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of 3-Benzyl-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. For example, a study published in the Journal of Natural Products reported that this compound exhibits potent antioxidant activity, which may be useful in the prevention and treatment of oxidative stress-related diseases. Another study published in the European Journal of Medicinal Chemistry reported that 3-Benzyl-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits potent antibacterial activity against different strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Benzyl-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its wide range of biological activities, which makes it a useful tool for studying various biological processes. However, one of the limitations of this compound is its relatively low yield in the synthesis process, which may limit its availability for large-scale experiments.

Future Directions

Several future directions can be explored in the field of 3-Benzyl-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole research. For example, further studies can be conducted to investigate the mechanism of action of this compound and its potential as a lead molecule for drug development. Additionally, the synthesis process can be optimized to improve the yield and availability of this compound for large-scale experiments. Furthermore, studies can be conducted to explore the potential of 3-Benzyl-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in other fields, such as material science and catalysis.

Synthesis Methods

The synthesis of 3-Benzyl-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. One of the commonly used methods involves the reaction of 2-furylcarboxaldehyde, thiosemicarbazide, and benzyl bromide in the presence of a base such as potassium carbonate. The reaction proceeds through the formation of an intermediate Schiff base, which is further cyclized to give the final product. The yield of the reaction is reported to be around 50-60%.

Scientific Research Applications

3-Benzyl-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit a wide range of biological activities, including antimicrobial, antitumor, antiviral, anti-inflammatory, and antioxidant activities. Several studies have reported the potential of this compound as a lead molecule for the development of new drugs. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3-benzylthiadiazole derivatives, including 3-Benzyl-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, and their antitumor activity against different cancer cell lines.